Cas no 1076198-42-9 ((4-Methoxycarbonylbenzoyl)trifluoroacetone)

(4-Methoxycarbonylbenzoyl)trifluoroacetone structure

1076198-42-9 structure

Product Name:(4-Methoxycarbonylbenzoyl)trifluoroacetone

CAS No:1076198-42-9

MF:C₁₂H₉F₃O₄

MW:274.192674398422

CID:1060783

PubChem ID:46782149

Update Time:2025-04-20

(4-Methoxycarbonylbenzoyl)trifluoroacetone Chemical and Physical Properties

Names and Identifiers

- (4-Methoxycarbonylbenzoyl)trifluoroacetone
- Methyl 4-(4,4,4-trifluoro-3-oxobutanoyl)benzoate
- 1-(4-Methoxycarbonylphenyl)-4,4,4-trifluoro-1,3-butanedione
- 4-(4,4,4,-Trifluoro-1,3-dioxobutyl)benzoic Acid Methyl Ester
- AG-A-05177
- CTK6I9849
- FT-0671183
- 1076198-42-9
- DTXSID50676012
- DB-299795
- SCHEMBL22805972
- Inchi： 1S/C12H9F3O4/c1-19-11(18)8-4-2-7(3-5-8)9(16)6-10(17)12(13,14)15/h2-5H,6H2,1H3
- InChI Key： USXKGQWTENBINT-UHFFFAOYSA-N
- SMILES： FC(C(CC(C1C=CC(C(=O)OC)=CC=1)=O)=O)(F)F

Computed Properties

Exact Mass: 274.04500
Monoisotopic Mass: 274.04529325g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 60.4Å²

Experimental Properties

PSA: 60.44000
LogP: 2.17740

(4-Methoxycarbonylbenzoyl)trifluoroacetone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M261280-25mg	(4-Methoxycarbonylbenzoyl)trifluoroacetone	1076198-42-9		25mg	$144.00	2023-05-18
TRC	M261280-50mg	(4-Methoxycarbonylbenzoyl)trifluoroacetone	1076198-42-9		50mg	$178.00	2023-05-18
TRC	M261280-100mg	(4-Methoxycarbonylbenzoyl)trifluoroacetone	1076198-42-9		100mg	$339.00	2023-05-18
TRC	M261280-250mg	(4-Methoxycarbonylbenzoyl)trifluoroacetone	1076198-42-9		250mg	$793.00	2023-05-18
TRC	M261280-500mg	(4-Methoxycarbonylbenzoyl)trifluoroacetone	1076198-42-9		500mg	$1418.00	2023-05-18

(4-Methoxycarbonylbenzoyl)trifluoroacetone Related Literature

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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

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